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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling

and storage of N-Methylmescaline hydrochloride powder. The following protocols are

intended to ensure the integrity of the compound and the safety of laboratory personnel.

Product Information
Chemical Name: 3,4,5-trimethoxy-N-methyl-benzeneethanamine, monohydrochloride[1][2]

Synonyms: N-methyl Mescaline (hydrochloride), N-methyl TMPEA[1][2]

CAS Number: 6308-81-2[1][2]

Molecular Formula: C₁₂H₁₉NO₃ • HCl[1][2]

Molecular Weight: 261.7 g/mol [1][2]

Appearance: Crystalline Solid, Powder[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for N-Methylmescaline
hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3025681?utm_src=pdf-interest
https://www.benchchem.com/product/b3025681?utm_src=pdf-body
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.benchchem.com/product/b3025681?utm_src=pdf-body
https://www.benchchem.com/product/b3025681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Solubility Data

Solvent Solubility

DMF 0.5 mg/ml[1][2]

DMSO 3 mg/ml[1][2]

Ethanol 10 mg/ml[1][2]

PBS (pH 7.2) 3 mg/ml[1][2]

Table 2: Stability and Storage

Parameter Information

Storage Temperature -20°C[1][3]

Stability ≥ 5 years at -20°C[1]

Shipping Conditions
Room temperature in the continental US; may

vary elsewhere[1]

Safety, Handling, and Storage Protocols
3.1. Safety Precautions and Hazard Information

N-Methylmescaline hydrochloride is categorized as a phenethylamine and should be

handled with care.[1][2] The toxicological and physiological properties of this compound have

not been fully analyzed.[2] This product is intended for research and forensic applications only

and is not for human or veterinary use.[2][4]

Hazard Statements:[2]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.
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Harmful if inhaled.

May cause respiratory irritation.

May cause drowsiness or dizziness.

Precautionary Statements:[2]

Wash hands thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

3.2. Personal Protective Equipment (PPE)

When handling N-Methylmescaline hydrochloride powder, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.[5]

3.3. Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the powder. Use appropriate tools (e.g., spatulas) for weighing and

transferring.

Minimize the creation of dust.

After handling, wash hands thoroughly with soap and water.[2]
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Ensure all containers are properly labeled.

3.4. Storage Conditions

Store the powder in a tightly sealed container.

Store at -20°C for long-term stability.[1][3]

Keep in a dry and dark place to prevent degradation.

Experimental Protocols
4.1. Protocol for Preparation of a Stock Solution

This protocol outlines the steps to prepare a stock solution of N-Methylmescaline
hydrochloride. The choice of solvent will depend on the experimental requirements, based on

the solubility data in Table 1.

Materials:

N-Methylmescaline hydrochloride powder

Appropriate solvent (e.g., DMSO, Ethanol)

Calibrated analytical balance

Volumetric flask

Spatula

Vortex mixer or sonicator

Personal Protective Equipment (PPE)

Procedure:

Determine the desired concentration and volume of the stock solution. For example, to

prepare a 10 mM stock solution in DMSO.
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Calculate the required mass of N-Methylmescaline hydrochloride.

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 ml of 10 mM stock solution:

Mass (g) = (10 x 10⁻³ mol/L) x (1 x 10⁻³ L) x (261.7 g/mol ) = 0.002617 g = 2.617 mg

Wear appropriate PPE.

Weigh the calculated amount of N-Methylmescaline hydrochloride powder using a

calibrated analytical balance in a fume hood.

Carefully transfer the weighed powder into a clean, dry volumetric flask of the appropriate

size.

Add a small amount of the chosen solvent to the flask to dissolve the powder.

Gently swirl the flask or use a vortex mixer to ensure the powder is completely dissolved.

Sonication can be used to aid dissolution if necessary.

Once dissolved, add the solvent to the final desired volume.

Cap the flask and invert it several times to ensure a homogenous solution.

Label the container with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C in a tightly sealed container.

Visualizations

Preparation Handling Dissolution Final Steps
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Caption: Workflow for preparing a stock solution of N-Methylmescaline hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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